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Compound of Interest |

Compound Name: Dimethyl 2-methoxyisophthalate
CAS No.: 36727-13-6
Cat. No.: B8689147

Get Quote

Foreword: As a Senior Application Scientist, | approach chemical characterization not merely as
a cataloging of properties, but as a dynamic interplay of molecular design and mechanistic
causality. This whitepaper is engineered for researchers and drug development professionals.

It moves beyond standard descriptive chemistry to dissect the why behind experimental
choices, providing self-validating protocols and authoritative data for Dimethyl 2-
methoxyisophthalate (CAS: 36727-13-6)[1].

Structural & Physicochemical Profiling

Dimethyl 2-methoxyisophthalate is a highly functionalized aromatic scaffold characterized by
a central benzene ring substituted with a methoxy group at the 2-position, flanked by two
methyl ester groups at the 1- and 3-positions. This specific arrangement induces significant
steric hindrance, forcing the ester carbonyls out of coplanarity with the aromatic ring. This
structural rigidity makes it a privileged building block for supramolecular architectures[2] and
highly specific enzyme inhibitors[3].
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Quantitative Physicochemical Data

The following parameters dictate the compound's behavior in solvent systems and its viability in
downstream pharmaceutical applications.

Property Value Analytical Method / Source
CAS Number 36727-13-6 Chemical Registry[1]
Molecular Formula C11H120s5 Structural Analysis

Molecular Weight 224.21 g/mol Calculated

LogP (Octanol/Water) 1.86 Partition Coefficient Analysis[2]
Topological Polar Surface Area  52.6 A2 Computational Profiling[2]
Rotatable Bonds 3 Conformational Analysis[2]
Hydrogen Bond Acceptors 4 Computational Profiling[2]

Mechanistic Pathways & Self-Validating Protocols

The synthesis of Dimethyl 2-methoxyisophthalate requires precise control over reaction
conditions to ensure high yield and chemoselectivity. Below are two field-proven
methodologies, deconstructed to explain the causality behind the reagent choices.
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Synthetic pathways and downstream applications of Dimethyl 2-methoxyisophthalate.

Protocol A: One-Pot Global Alkylation

This protocol converts 2-hydroxyisophthalic acid into the target compound via simultaneous
etherification and esterification[4].

Step-by-Step Methodology:

o Setup: In a 5 L round-bottom flask, suspend 2-hydroxyisophthalic acid (0.75 mol) and
anhydrous potassium carbonate (K2COs, 3.0 mol) in 3.5 L of dry acetone[4].

+ Reagent Addition: Add dimethyl sulfate (2.5 mol) in several discrete portions[4].
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e Reaction: Reflux the mixture overnight under a nitrogen atmosphere, monitoring progression
via Thin Layer Chromatography (TLC)[4].

o Workup: Filter the reaction mixture to remove inorganic salts, then evaporate the filtrate
under reduced pressure to yield the product[4].

Causality & Self-Validation:

» Reagent Choice: Dimethyl sulfate is a potent electrophile capable of methylating both the
phenol and the carboxylic acids. Anhydrous K2COs is chosen over NaOH because it acts as
a mild base to generate the nucleophilic phenoxide and carboxylate ions without introducing
hydroxide ions, which would competitively hydrolyze the newly formed esters.

o Portion-wise Addition: Dimethyl sulfate addition is highly exothermic. Phased addition
prevents thermal runaway.

o Self-Validation: The complete disappearance of the broad phenolic OH stretch (~3200 cm™1)
in the post-workup IR spectrum confirms that global methylation was successful.

Protocol B: Chemoselective Fischer Esterification

For synthesis starting from 2-methoxyisophthalic acid, a classic Fischer esterification is
employed[5].

Step-by-Step Methodology:

o Setup: Dissolve 2-methoxyisophthalic acid (500 mg, 2.55 mmol) in 10 mL of anhydrous
methanol[5].

o Catalysis: Slowly add 1 mL of concentrated sulfuric acid (H2SOa4)[5].
e Reaction: Stir the solution at 60 °C for 5 hours[5].

e Quenching & Extraction: Cool the mixture and add 10 mL of saturated sodium bicarbonate
(NaHCO:s) solution. Extract the aqueous layer with dichloromethane (3 x 15 mL)[5].

 Purification: Dry the combined organic layers over magnesium sulfate, filter, and remove the
solvent under reduced pressure[5].
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Causality & Self-Validation:

e Le Chatelier’s Principle: Methanol serves as both the nucleophile and the solvent. Its
massive stoichiometric excess drives the equilibrium toward the ester product.

o Workup Rationale: The NaHCOs quench neutralizes the acid catalyst and deprotonates any
unreacted starting material, rendering it water-soluble. Consequently, the dichloromethane
extraction exclusively isolates the neutral ester product. This creates a self-validating
purification step where the organic phase is inherently free of the starting acid.

Analytical Characterization

Robust characterization is non-negotiable for downstream applications. The following
parameters define the analytical fingerprint of Dimethyl 2-methoxyisophthalate.

Purified Dimethyl
2-methoxyisophthalate

NMR Spectroscopy FT-IR Spectroscopy Mass Spectrometry
(1H & 13C in CDCI3) (Nicolet Magna IR 550) (LCQ-TOF)

0 3.79 (OCH3) v(C=0) ~1720 cm~1
Gs 7.24,7.79 (Ar-H) (V(C-O) ~1250 cm-t m/z 224.07 [M+H]*

Click to download full resolution via product page

Analytical characterization workflow for validating Dimethyl 2-methoxyisophthalate.

Nuclear Magnetic Resonance (NMR)

1H NMR (CDCIs) reveals the distinct electronic environment of the molecule. The central
methoxy protons appear as a sharp singlet at d 3.79 ppm (3H)[4]. The aromatic protons exhibit
an AB: spin system due to the molecule's symmetry: the para-proton (relative to the methoxy
group) appears as a triplet at & 7.24 ppm (J = 7.5 Hz, 1H), while the two meta-protons appear
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as a doublet at & 7.79 ppm (J = 7.5 Hz, 2H)[4]. The ester methyl protons typically resonate as a
singlet around & 3.9 ppm.

Infrared Spectroscopy (FT-IR)

Analyzed via a Nicolet Magna IR 550 Fourier transform spectrometer[4], the compound exhibits
a strong, sharp absorption band at ~1720 cm™1, characteristic of the ester carbonyl (C=0)
stretching. A secondary prominent band at ~1250 cm~* confirms the asymmetric C-O-C
stretching of the aromatic ether.

Strategic Applications in Advanced Modalities
A. Beta-Secretase (BACE-1) Inhibitors for Alzheimer's
Disease

Dimethyl 2-methoxyisophthalate is a critical precursor in the synthesis of BACE-1
inhibitors[3]. BACE-1 (memapsin-2) is the protease responsible for the cleavage of amyloid
precursor protein, a primary driver of Alzheimer's pathology[3].

» Protocol for Downstream Functionalization: To build the inhibitor scaffold, the ether must be
chemoselectively cleaved. The compound (3.01 mmol) is dissolved in anhydrous CH2Clz at 0
°C, and Boron Tribromide (BBrs3, 1.0M in CH2Clz, 2.5 eq) is added dropwise[3]. After warming
to room temperature for 2 hours, the reaction is quenched with anhydrous MeOH]J3].

o Causality: BBrs acts as a hard Lewis acid, coordinating selectively to the sterically accessible
ether oxygen rather than the ester carbonyls at 0 °C. The anhydrous MeOH quench safely
decomposes excess BBrs while re-esterifying any transiently cleaved methyl esters, ensuring
absolute chemoselectivity.

B. Luminescent Lanthanide Metal Chelates

The compound is utilized to synthesize salicylamide-based polydentate ligands that chelate
lanthanide series metals (e.g., Europium, Terbium)[4]. These complexes are highly prized as
luminescent probes in molecular biology because they act as "antenna” chromophores. They
absorb UV light and transfer the energy to the lanthanide ion, resulting in exceptionally high
guantum yields and long-lifetime fluorescence that eliminates background autofluorescence in
high-throughput biological assays[4].
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C. Supramolecular Architectures & Foldamers

In materials science, the compound is converted into rigid oligoanthranilamides and hydrazide
foldamers[2]. The steric bulk of the methoxy group forces the oligomers into highly rigid, planar,
and zigzagged conformations in both solution and solid states, stabilized by intramolecular
three-center hydrogen bonding[2]. These properties make it an indispensable building block for
self-assembling metallocyclophanes and synthetic host cavities[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Dimethyl 2-methoxyisophthalate: A Comprehensive
Technical Guide to Synthesis, Characterization, and Advanced Applications]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8689147/docs#dimethyl-2-methoxyisophthalate-a-
comprehensive-technical-guide-to-synthesis-characterization-and-advanced-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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